Cas no 1797126-25-0 (1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1797126-25-0
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 6232714
• PubChem ID: 71793559
• Update Time: 2025-11-01

1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 1797126-25-0
• F6246-1280
• 1-[2-(4-chlorophenyl)-2-oxoethyl]-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 1-(2-(4-chlorophenyl)-2-oxoethyl)-4-cyclopropyl-3-(furan-2-yl)-1H-1,2,4-triazol-5(4H)-one
• AKOS024543932
• 2-[2-(4-CHLOROPHENYL)-2-OXOETHYL]-4-CYCLOPROPYL-5-(FURAN-2-YL)-1,2,4-TRIAZOL-3-ONE

• Inchi： 1S/C17H14ClN3O3/c18-12-5-3-11(4-6-12)14(22)10-20-17(23)21(13-7-8-13)16(19-20)15-2-1-9-24-15/h1-6,9,13H,7-8,10H2
• InChI Key： WLAGADUBHPPBSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1C(N(C(C2=CC=CO2)=N1)C1CC1)=O)=O

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Analysis of 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No: 1797126-25-0)

In the realm of organic chemistry and pharmaceutical research, the compound 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No: 1797126-25-0) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic molecule combines a triazolone core with cyclopropyl and furan substituents, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its bioactive properties, which may contribute to advancements in medicinal chemistry and agrochemical development.

The structural complexity of CAS 1797126-25-0 is highlighted by its 1,2,4-triazol-5-one backbone, a scaffold known for its versatility in pharmacophore design. The presence of a 4-chlorophenyl group and a furan-2-yl moiety suggests potential interactions with biological targets, such as enzymes or receptors. Recent studies have explored its role in modulating oxidative stress pathways, a hot topic in neurodegenerative disease research. This aligns with growing public interest in neuroprotective agents and anti-inflammatory compounds, as evidenced by rising search trends for these terms in scientific databases.

From a synthetic chemistry perspective, the cyclopropyl ring in 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one introduces interesting steric and electronic effects. Cyclopropane derivatives are increasingly studied for their ability to improve drug metabolic stability, a key concern in modern pharmaceutical formulation. Industry professionals frequently search for structure-activity relationship (SAR) data on such compounds, reflecting the demand for optimized lead molecules in drug development pipelines.

The furan component of this molecule deserves special mention, as furan-containing compounds have shown diverse biological activities in recent literature. With increasing interest in natural product-inspired synthesis (a trending topic in green chemistry), the furan ring may contribute to enhanced bioavailability or target selectivity. Computational chemistry studies on similar structures suggest potential applications in small molecule therapeutics, particularly for kinase inhibition – a highly searched term in medicinal chemistry circles.

Analytical characterization of CAS 1797126-25-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The purity assessment of this compound is crucial for research applications, mirroring the pharmaceutical industry's focus on quality control standards. Recent search engine data shows growing interest in analytical method development for complex heterocycles, underscoring the relevance of this discussion.

In material science applications, the conjugated system present in 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one suggests potential photophysical properties. This aligns with current research trends in organic electronic materials and molecular sensors. The compound's structural features may enable applications in optoelectronic devices, a field experiencing rapid growth due to demand for flexible electronics and energy-efficient technologies.

From a safety and handling perspective, while 1797126-25-0 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. The scientific community's increasing emphasis on responsible research and sustainable chemistry practices makes this an important consideration for all researchers working with such compounds.

The future research directions for 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(furan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one may include detailed biological screening studies and further structural optimization. With artificial intelligence gaining traction in drug discovery (a highly searched topic), computational predictions about this molecule's properties could guide experimental work. The integration of machine learning in chemical research offers exciting possibilities for understanding and utilizing such complex molecules more effectively.

In conclusion, CAS 1797126-25-0 represents an intriguing case study in modern heterocyclic chemistry, combining multiple pharmacologically relevant motifs in one structure. Its investigation contributes to broader scientific conversations about molecular design, therapeutic development, and functional materials – all areas receiving substantial attention in both academic literature and industry research. As synthetic methodologies advance and biological screening techniques become more sophisticated, compounds like this will continue to play important roles in scientific innovation.